1-[(2-fluorophenoxy)acetyl]-2-methylpiperidine

• IUPAC Name: 2-(2-fluorophenoxy)-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C14H18FNO2/c1-11-6-4-5-9-16(11)14(17)10-18-13-8-3-2-7-12(13)15/h2-3,7-8,11H,4-6,9-10H2,1H3
• InChI Key: XJVYVOUUCUXXQG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)COC2=CC=CC=C2F
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to “1-[(2-fluorophenoxy)acetyl]-2-methylpiperidine” involves multiple steps, including the use of fluorophenyl groups and methylpiperidine structures. For instance, the synthesis and application of oligoribonucleotides using the 2'-O-[1-(2-fluorophenyl)-4-methoxypiperidin-4-yl] protecting group demonstrate the complexity and specificity of introducing fluorophenyl groups into molecular structures (Beijer et al., 1990). Furthermore, the electrochemical fluorination process used in the synthesis of derivatives of hexahydroazepine and methylpiperidines showcases methods of incorporating fluorine into piperidine structures (Abe et al., 2000).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates the importance of fluorophenyl and methylpiperidine components in determining the chemical and physical properties of the molecules. Crystal structure and density functional theory (DFT) studies offer insights into the geometrical parameters, molecular electrostatic potential, and frontier molecular orbital analyses, providing a deep understanding of the molecular conformation and reactivity (Zhou et al., 2021).

Chemical Reactions and Properties

Compounds containing “1-[(2-fluorophenoxy)acetyl]-2-methylpiperidine” structures undergo various chemical reactions, highlighting their reactivity and potential for further chemical modification. For example, studies on the synthesis of 1-[11C]methylpiperidin-4-yl propionate for in vivo measurements of acetylcholinesterase activity illustrate the compound's utility in biochemical applications (Snyder et al., 1998).

Physical Properties Analysis

The physical properties of “1-[(2-fluorophenoxy)acetyl]-2-methylpiperidine” and related compounds, such as solubility, melting point, and stability, are crucial for their handling and application in various fields. Research into the synthesis, crystal structure elucidation, and Hirshfeld surface analysis of related compounds provides valuable data on their physical characteristics and intermolecular interactions (Prabhuswamy et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and potential for chemical transformations, are essential for understanding the compound's utility in synthetic chemistry and other applications. The synthesis and evaluation of novel series of compounds featuring similar structural elements provide insights into their chemical behavior and potential applications (Dahiya et al., 2006).